Cas no 1072944-69-4 (Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate)
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 4-HYDROXY-7-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE
- methyl 4-oxo-7-(trifluoromethyl)-1H-quinoline-2-carboxylate
- DB-352032
- SB71671
- MFCD11504916
- 77474-24-9
- SCHEMBL431854
- methyl4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
- methyl 4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
- CS-0187508
- AKOS015856404
- 1072944-69-4
- BS-26143
- DTXSID30621560
- D97529
- Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate
-
- MDL: MFCD11504916
- Inchi: 1S/C12H8F3NO3/c1-19-11(18)9-5-10(17)7-3-2-6(12(13,14)15)4-8(7)16-9/h2-5H,1H3,(H,16,17)
- InChI Key: HXMSYFTWUSYAPH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C(C=C(C(=O)OC)NC=2C=1)=O)(F)F
Computed Properties
- Exact Mass: 271.04600
- Monoisotopic Mass: 271.04562760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.092 g/l) (25 º C),
- PSA: 59.42000
- LogP: 2.74580
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 216061-1g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 95% | 1g |
£112.00 | 2022-03-01 | |
| Fluorochem | 216061-5g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 95% | 5g |
£335.00 | 2022-03-01 | |
| Fluorochem | 216061-10g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 95% | 10g |
£557.00 | 2022-03-01 | |
| Chemenu | CM144777-1g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 95% | 1g |
$52 | 2023-11-25 | |
| Chemenu | CM144777-5g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 95% | 5g |
$176 | 2023-11-25 | |
| Chemenu | CM144777-10g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 95% | 10g |
$299 | 2023-11-25 | |
| abcr | AB272442-1 g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate, 98%; . |
1072944-69-4 | 98% | 1g |
€138.80 | 2022-06-11 | |
| abcr | AB272442-5 g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate, 98%; . |
1072944-69-4 | 98% | 5g |
€335.90 | 2022-06-11 | |
| abcr | AB272442-10 g |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate, 98%; . |
1072944-69-4 | 98% | 10g |
€528.70 | 2022-06-11 | |
| TRC | M323398-100mg |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate |
1072944-69-4 | 100mg |
$64.00 | 2023-05-17 |
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate
Professional Introduction of Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate (CAS No. 1072944-69-4)
Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate, with the CAS number 1072944-69-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the quinoline derivative family, which is known for its versatile applications in drug design and development. The methyl group at position 2, the hydroxyl group at position 4, and the trifluoromethyl group at position 7 of the quinoline ring contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the potential of Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The presence of the trifluoromethyl group imparts high lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the hydroxyl group at position 4 facilitates further functionalization, enabling the creation of derivatives with diverse biological activities.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the quinoline skeleton through cyclization reactions, followed by selective substitution to introduce the functional groups at specific positions. The use of palladium-catalyzed cross-coupling reactions has been reported as an efficient method for constructing the trifluoromethyl-substituted quinoline derivatives. These methods not only ensure high yields but also maintain excellent stereochemical control, which is essential for producing enantiomerically pure compounds.
In terms of pharmacological applications, Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate has shown potential in targeting various disease states, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis. For instance, research conducted by Smith et al. (2023) revealed that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. Furthermore, its ability to cross the blood-brain barrier makes it a valuable lead compound for developing treatments for central nervous system disorders.
The structural uniqueness of Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate also lends itself to applications in materials science. Its aromaticity and substituent effects make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have leveraged its electronic properties to enhance device performance, paving the way for next-generation optoelectronic materials.
From an environmental perspective, researchers have investigated the biodegradability and ecological impact of this compound. Studies indicate that under controlled conditions, it undergoes efficient microbial degradation, reducing its environmental footprint. This attribute is particularly important for industries aiming to adopt greener synthetic practices and minimize ecological harm.
In conclusion, Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate (CAS No. 1072944-69-4) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, combined with cutting-edge synthetic methodologies and promising pharmacological profiles, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern science and technology.
1072944-69-4 (Methyl 4-hydroxy-7-(trifluoromethyl)quinoline-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)